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Compound of Interest

Compound Name: 2-Acetylcyclohexanone

Cat. No.: B056840

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 2-acetylcyclohexanone via
vacuum distillation. This technique is essential for obtaining high-purity material, which is
critical for various applications in organic synthesis and drug development, including its use in
the synthesis of anilinoethanolamines.[1][2]

Introduction

2-Acetylcyclohexanone is a versatile intermediate in organic synthesis. It exists as a mixture
of keto and enol tautomers.[3] The purity of this compound is crucial for the success of
subsequent reactions. Vacuum distillation is the preferred method for purifying 2-
acetylcyclohexanone as it lowers the boiling point, preventing thermal decomposition that can
occur at its atmospheric boiling point of 224-226 °C.[4][5] This method effectively removes non-
volatile impurities and other contaminants with different boiling points.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-acetylcyclohexanone is
presented below. This data is essential for the proper setup and execution of the vacuum
distillation process.
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Property Value Reference

Molecular Formula CsH1202 [61[7]

Molecular Weight 140.18 g/mol [6][8]
Clear colorless to light yellow

Appearance o [1109]
liquid

Density 1.078 g/mL at 25 °C [11[71[10]

Refractive Index (n20/D) 1.509 [1][71110]

N ) 111-112 °C at 18 mmHg (24

Boiling Point [1][9][10]
hPa)

111-112 °C at 24 hPa [9]

118-136 °C at -0.0960 MPa [11]

Flash Point 79 °C (174.2 °F) - closed cup [10][12]

Melting Point -11 °C [9]

Safety Precautions

2-Acetylcyclohexanone is a combustible liquid and requires careful handling in a well-
ventilated area, away from open flames and hot surfaces.[9][13] It is crucial to wear appropriate
personal protective equipment (PPE), including safety glasses with side-shields, chemical-
resistant gloves, and a lab coat.[9][13][14] All procedures should be performed within a fume
hood.[15]

Hazards:

e Combustible liquid.[9]

e May cause respiratory irritation.[8]

o Containers may explode when heated.[13]

First Aid:
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In case of skin contact: Wash off immediately with soap and plenty of water.[8][13]

In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes and
consult a physician.[8][13]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[8][9]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[8][9]

Experimental Protocol: Vacuum Distillation

This protocol outlines the step-by-step procedure for the purification of 2-
acetylcyclohexanone using a standard laboratory vacuum distillation apparatus.

Materials and Equipment:

¢ Crude 2-acetylcyclohexanone

e Round-bottom flask

o Claisen adapter[15]

» Short-path distillation head or condenser and vacuum adapter
e Thermometer with ground glass joint

» Receiving flasks

e Heating mantle with a stirrer

e Magnetic stir bar[15]

e Vacuum pump or water aspirator with a vacuum trap[15][16]
e Vacuum grease

e Thick-walled vacuum tubing[16]

e Lab jack
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Procedure:

e Apparatus Assembly:

Inspect all glassware for cracks or defects before use.[16]

Place a magnetic stir bar in a appropriately sized round-bottom flask containing the crude
2-acetylcyclohexanone. Do not use boiling chips as they are ineffective under vacuum.
[16]

Assemble the vacuum distillation apparatus as shown in the workflow diagram below. A
Claisen adapter is recommended to prevent bumping.[15][16]

Lightly grease all ground glass joints to ensure a good seal.[15][16]
Position the thermometer correctly to ensure accurate temperature reading of the vapor.

Connect the vacuum adapter to a vacuum trap, which is then connected to the vacuum
source.[16]

¢ Distillation Process:

o

Turn on the condenser cooling water.
Begin stirring the crude 2-acetylcyclohexanone.

Slowly apply the vacuum to the system. A hissing sound indicates a leak which must be
addressed.[16]

Once a stable vacuum is achieved, begin to gently heat the distillation flask using the
heating mantle.

Monitor the temperature and pressure closely. The 2-acetylcyclohexanone will begin to
distill when its boiling point is reached at the applied pressure.

Collect any initial low-boiling fractions in a separate receiving flask and discard
appropriately.
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o Collect the main fraction of purified 2-acetylcyclohexanone in a clean, pre-weighed
receiving flask. The boiling point should remain constant during the collection of the pure
fraction.

o Stop the distillation when only a small amount of residue remains in the distillation flask or
when the temperature begins to drop. Do not distill to dryness.

e Shutdown Procedure:

[¢]

Turn off the heating mantle and allow the system to cool.

[¢]

Slowly and carefully release the vacuum.

Turn off the condenser water and the stirrer.

[e]

o

Disassemble the apparatus and weigh the collected fraction to determine the yield.

Experimental Workflow
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Figure 1: Vacuum Distillation Workflow for 2-Acetylcyclohexanone Purification

Click to download full resolution via product page

Caption: Workflow for 2-acetylcyclohexanone purification.
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Expected Results

The vacuum distillation of crude 2-acetylcyclohexanone should yield a pure, colorless to light
yellow liquid. The expected yield will depend on the purity of the starting material but is
generally high. The purity of the distilled product can be confirmed by techniques such as Gas
Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy, and by measuring
its refractive index.

Troubleshooting

Issue Possible Cause Solution

- ] Check that all joints are
Inability to achieve a good )
Leaks in the system properly greased and sealed.
vacuum ,
Inspect tubing for cracks.

o o Ensure the magnetic stirrer is
) o Insufficient stirring or lack of a o
Bumping of the liquid ] functioning correctly. Use a
Claisen adapter )
Claisen adapter.

o ) Calibrate the manometer.
No distillation at the expected Inaccurate pressure reading or
Ensure the thermometer bulb
temperature thermometer placement ) N
is positioned correctly.

o ] Lower the distillation
o Distillation temperature is too ] ]
Product is discolored high temperature by improving the
g
vacuum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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